Cas no 57456-98-1 ((R)-2-Methylbutanal)

(R)-2-Methylbutanal structure
(R)-2-Methylbutanal structure
Product Name:(R)-2-Methylbutanal
CAS No:57456-98-1
MF:C5H10O
MW:86.1323018074036
CID:2008152
Update Time:2025-04-21

(R)-2-Methylbutanal Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Methylbutanal
    • (RS)-2-methyl butyraldehyde
    • (±)-2-Methylbutanal
    • 2-methyl-1-butanal
    • 2-methyl-butan-1-al
    • 2-methyl-butyraldehyde
    • 2-Methylbutanal
    • 2-methylbutyraldehyde
    • alpha-methyl butyraldehyde
    • Inchi: 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
    • InChI Key: BYGQBDHUGHBGMD-UHFFFAOYSA-N
    • SMILES: CCC(C=O)C

Computed Properties

  • Exact Mass: 86.073
  • Monoisotopic Mass: 86.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 41.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Clear liquid
  • Density: 0.8029
  • Melting Point: -67.38°C (estimate)
  • Boiling Point: 88.84°C (estimate)
  • Flash Point: 4℃
  • Refractive Index: 1.3869
  • PSA: 17.07000
  • LogP: 1.23140

(R)-2-Methylbutanal Security Information

  • Storage Condition:Flammable area
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